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Compound of Interest

Compound Name: DSPE-glutaric acid

Cat. No.: B12392790

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(glutaric acid) (DSPE-Glutaric Acid) is a
functionalized phospholipid that has emerged as a critical component in the field of drug
delivery and nanomedicine. Its unique amphiphilic structure, combined with a terminal
carboxylic acid group, provides a versatile platform for the formulation of sophisticated drug
carriers and targeted therapeutic systems. This technical guide provides a comprehensive
overview of DSPE-glutaric acid, including its chemical properties, formulation methodologies,
and key applications in research and drug development.

DSPE-glutaric acid consists of a hydrophilic head group containing the glutaric acid moiety
and two hydrophobic stearic acid tails.[1][2][3] This structure allows it to self-assemble in
agueous environments into various nanostructures, such as liposomes and micelles, making it
an excellent candidate for encapsulating both hydrophilic and lipophilic drug molecules.[1][3]
The terminal carboxylic acid group serves as a reactive handle for the covalent attachment of
targeting ligands, polymers, and other functional molecules, enabling the creation of tailored
drug delivery systems with enhanced efficacy and reduced side effects.

Physicochemical Properties

A thorough understanding of the physicochemical properties of DSPE-glutaric acid is essential
for its effective application in formulation development.
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Property Value Reference
Molecular Formula C46HB88NO11P

Molecular Weight 862.16 g/mol

Appearance White to off-white powder

Soluble in chloroform,

methanol, and other organic
Solubility solvents. Forms

liposomes/nanopatrticles in

agueous media.

Storage -20°C for long-term storage.

Formulation of DSPE-Glutaric Acid-Based
Nanoparticles

DSPE-glutaric acid is a key excipient in the preparation of various types of nanoparticles,
including liposomes and polymeric nanoparticles. The choice of formulation method depends
on the desired characteristics of the final product, such as particle size, drug loading, and
release profile.

Liposome Preparation via Thin-Film Hydration

The thin-film hydration method is a widely used technique for the preparation of liposomes.
Experimental Protocol:
e Lipid Film Formation:

o Dissolve DSPE-glutaric acid and other lipid components (e.g., phosphatidylcholine,
cholesterol) in a suitable organic solvent (e.g., chloroform, methanol, or a mixture thereof)
in a round-bottom flask.

o The organic solvent is then removed under reduced pressure using a rotary evaporator to
form a thin, uniform lipid film on the inner surface of the flask.
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o To ensure complete removal of the organic solvent, the flask is typically left under high
vacuum for several hours or overnight.

e Hydration:

o The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)
by gentle rotation. The temperature of the hydration buffer should be above the phase
transition temperature (Tc) of the lipids.

o This process results in the formation of multilamellar vesicles (MLVSs).
e Size Reduction (Extrusion):

o To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to an
extrusion process.

o The suspension is passed through polycarbonate membranes with specific pore sizes
(e.g., 100 nm) multiple times using a lipid extruder. This results in the formation of small
unilamellar vesicles (SUVs) with a narrow size distribution.
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Lipid Film Formation

Dissolve Lipids in Organic Solvent

'

Rotary Evaporation to Form Thin Film

'

Vacuum Drying

Hydiation

Hydration with Aqueous Buffer

'

Formation of Multilamellar Vesicles (MLVs)

Size Riduction

Extrusion through Polycarbonate Membranes

'

Formation of Small Unilamellar Vesicles (SUVs)
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Organic Phase Aqueous Phase

Dissolve Polymer, Drug, and DSPE-Glutaric Acid in Organic Solvent Dissolve Surfactant in Water

: :

Emulsification (Homogenization/Sonication)

Nanoparticl% Formation

Solvent Evaporation

:

Nanoparticle Precipitation

:

Purification (Centrifugation/Washing)

A4

Lyophilization
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DSPE-Glutaric Acid Nanoparticle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [DSPE-Glutaric Acid: A Functionalized Lipid for
Advanced Research and Drug Delivery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392790#dspe-glutaric-acid-as-a-functionalized-
lipid-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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